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Abstract

4-Anilino-N-phenethylpiperidine, commonly known as 4-ANPP or despropionyl fentanyl, is a
compound of significant interest in forensic science, toxicology, and regulatory affairs. While
structurally related to the potent synthetic opioid fentanyl, extensive research has
demonstrated that 4-ANPP is pharmacologically inactive, exhibiting no significant psychoactive
effects.[1][2] Its primary relevance lies in its dual role as a direct chemical precursor in the illicit
synthesis of fentanyl and its analogues, and as a minor metabolite of these same compounds.
[2][3] The presence of 4-ANPP in forensic samples serves as a critical marker for exposure to
or the use of illicitty manufactured fentanyl. This technical guide provides a comprehensive
overview of the chemical properties, synthesis, metabolism, and analytical detection of 4-
ANPP.

Chemical and Physical Properties

4-ANPP is a synthetic compound characterized by a piperidine ring substituted with aniline and
phenethyl groups.[4] Its chemical and physical properties are crucial for its synthesis,
extraction, and analytical identification.
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Property Value Reference(s)
N-Phenyl-1-(2-
IUPAC Name o ) [5]
phenylethyl)piperidin-4-amine
Synonyms Despropionyl fentanyl, ANPP [5][6]
CAS Number 21409-26-7 [6]
Molecular Formula C19H24N:2 [6]
Molecular Weight 280.41 g/mol [5]
White to off-white crystalline
Appearance i [4]
soli

Soluble in organic solvents
Solubility such as acetonitrile, DMSO, [4107]
and methanol.

logP (Octanol/Water) 3.806 (Calculated) [8]

. -4.18 (logo of solubility in
Water Solubility [8]
mol/L, Calculated)

Role in Fentanyl Synthesis

4-ANPP is a key intermediate in several common clandestine synthesis routes for fentanyl,
most notably the Siegfried and Gupta methods.[9] Its formation and subsequent conversion to
fentanyl are critical steps in these illicit manufacturing processes.

Fentanyl Synthesis Pathway via the Siegfried Method

The Siegfried method involves a two-step process to produce fentanyl from N-phenethyl-4-
piperidone (NPP), with 4-ANPP as the intermediate.
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Fentanyl Synthesis via the Siegfried Method.

Experimental Protocol: Acylation of 4-ANPP to Fentanyl

The final step in the Siegfried synthesis is the acylation of 4-ANPP. The following is a
generalized protocol based on published methods.[9][10]

Materials:

4-Anilino-N-phenethylpiperidine (4-ANPP)

Propionyl chloride or propionic anhydride

An inert solvent (e.g., dichloromethane, toluene)

A base (e.g., pyridine, triethylamine) (optional, depending on the method)

Hydrochloric acid (for salt formation)

Sodium hydroxide solution
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e Dichloromethane (for extraction)

o Water

Procedure:

Dissolve 4-ANPP in an inert solvent such as dichloromethane.
o Slowly add propionyl chloride to the solution. The reaction can be exothermic.

e The hydrochloric acid generated can be trapped by the tertiary amine on the piperidine ring,
leading to the formation of fentanyl hydrochloride.

» After the reaction is complete (typically monitored by TLC or GC-MS), the mixture is diluted
with dichloromethane.

e The solution is then washed with an aqueous sodium hydroxide solution, followed by water,
to neutralize any remaining acid and remove water-soluble impurities.

e The organic layer is separated, and the aqueous layer may be extracted again with
dichloromethane to maximize yield.

e The combined organic phases are shaken with hydrochloric acid to precipitate fentanyl as
the hydrochloride salt.

e The resulting fentanyl hydrochloride can be isolated by filtration and purified by
recrystallization.

Metabolism of Fentanyl to 4-ANPP

4-ANPP is a minor metabolite of fentanyl and several of its analogues.[2][3] It is formed through
the hydrolysis of the amide bond. While the primary metabolic pathway for fentanyl is N-
dealkylation to norfentanyl, catalyzed by CYP3A4 enzymes, the specific enzymes responsible
for the amide hydrolysis to 4-ANPP are not as definitively established but it is a recognized
biotransformation.[3][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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